![molecular formula C17H15F3N4O3S B2377184 1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(4-(trifluoromethyl)benzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one CAS No. 1040646-15-8](/img/structure/B2377184.png)
1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(4-(trifluoromethyl)benzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a pyrazolopyrimidinone derivative with a trifluoromethyl group attached to a benzyl group, and a dioxido-tetrahydrothiophene group. The trifluoromethyl group is often used in pharmaceuticals and agrochemicals due to its ability to enhance chemical stability and lipophilicity .
Chemical Reactions Analysis
The trifluoromethyl group in the compound could potentially undergo various reactions. For instance, trifluoromethyl phenyl sulfone can act as a trifluoromethyl radical precursor .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the environment. The trifluoromethyl group is known to enhance chemical stability and lipophilicity .Scientific Research Applications
Synthesis and Antimicrobial Potential : A study by Deohate & Palaspagar (2020) involved the synthesis of pyrimidine-linked pyrazole heterocyclics, similar to the compound . The research demonstrated the potential of these compounds in antibacterial and insecticidal activities.
Anticancer and Anti-5-lipoxygenase Agents : Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives, including structures similar to the compound mentioned. These were evaluated for their anticancer and anti-5-lipoxygenase activities, indicating their potential use in cancer and inflammation treatment (Rahmouni et al., 2016).
Antimicrobial Activity : Abdel-Gawad et al. (2003) reported the synthesis of pyrazolo[3,4-d]pyrimidines with significant in vitro antimicrobial activity. This study shows the potential of such compounds, including the one , in combating microbial infections (Abdel-Gawad et al., 2003).
Antimicrobial and Anticancer Agents : Hafez, El-Gazzar, & Al-Hussain (2016) worked on pyrazole derivatives that bear resemblance to the compound . These compounds exhibited noteworthy antimicrobial and anticancer activities, suggesting potential therapeutic applications (Hafez, El-Gazzar, & Al-Hussain, 2016).
Structural Analysis and Biological Activity : Kumara, Naveen, & Lokanath (2017) analyzed new pyrazole derivatives, structurally similar to the compound . Their study included crystal structure analysis and evaluation of biological activities, providing insights into the structural features that contribute to their biological properties (Kumara, Naveen, & Lokanath, 2017).
Antiviral Properties and Enzyme Inhibition : Munier-Lehmann et al. (2015) discovered that 2-(3-alkoxy-1H-pyrazol-1-yl)pyrimidines, with structures similar to the compound , possess significant antiviral properties and inhibit dihydroorotate dehydrogenase (DHODH), an enzyme involved in pyrimidine biosynthesis (Munier-Lehmann et al., 2015).
properties
IUPAC Name |
1-(1,1-dioxothiolan-3-yl)-5-[[4-(trifluoromethyl)phenyl]methyl]pyrazolo[3,4-d]pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F3N4O3S/c18-17(19,20)12-3-1-11(2-4-12)8-23-10-21-15-14(16(23)25)7-22-24(15)13-5-6-28(26,27)9-13/h1-4,7,10,13H,5-6,8-9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJAYURATAFBPDP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1N2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=C(C=C4)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F3N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(4-(trifluoromethyl)benzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.